Cas no 81441-04-5 (2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole)

• Product Name: 2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
• CAS No: 81441-04-5
• MF: C₄H₇NOS
• MW: 117.169479608536
• MDL: MFCD34551214
• CID: 5671754
• PubChem ID: 12761832
• Update Time: 2024-03-01

2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 81441-04-5
• 2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
• EN300-27102176
• 2-Methylsulfanyl-4,5-dihydro-oxazole
• 2-methylthiooxazoline
• 2-(methylthio)-4,5-dihydrooxazole
• SCHEMBL3730420
• Oxazole, 4,5-dihydro-2-(methylthio)-

• MDL： MFCD34551214
• Inchi： 1S/C4H7NOS/c1-7-4-5-2-3-6-4/h2-3H2,1H3
• InChI Key： XDIASJCZMJPICQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NCCO1

Computed Properties

• Exact Mass: 117.02483502g/mol
• Monoisotopic Mass: 117.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 161.6±23.0 °C(Predicted)
• pka: 5.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines